Cas no 2731014-15-4 (5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-3-carbaldehyde)

• Product Name: 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-3-carbaldehyde
• CAS No: 2731014-15-4
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5464899
• Update Time: 2025-05-25

5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Z5267941864
• 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-3-carbaldehyde

• Inchi： 1S/C8H10N2O2/c11-6-7-5-9-10-3-1-2-4-12-8(7)10/h5-6H,1-4H2
• InChI Key： HOAIABLVZREIJO-UHFFFAOYSA-N
• SMILES： O1C2=C(C=O)C=NN2CCCC1

Computed Properties

• Exact Mass: 166.074227566 g/mol
• Monoisotopic Mass: 166.074227566 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.1
• Molecular Weight: 166.18

Additional information on 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-3-carbaldehyde

5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-3-carbaldehyde: A Comprehensive Overview

The compound with CAS No 2731014-15-4, known as 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-3-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are characterized by their unique ring structures containing atoms other than carbon. The pyrazolo[3,2-b][1,3]oxazepine core of this molecule is a bicyclic system that combines a pyrazole ring fused with an oxazepine ring. This structure imparts the compound with interesting electronic and steric properties that make it a valuable target for further research and potential applications.

Recent studies have highlighted the potential of 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-3-carbaldehyde in drug discovery efforts. Its aldehyde functional group at position 3 suggests that it could participate in various chemical reactions such as condensation reactions or nucleophilic additions. These reactions are often exploited in the synthesis of bioactive molecules with specific therapeutic properties. For instance, researchers have explored the use of this compound as a precursor for generating compounds with anti-inflammatory or antioxidant activities.

The synthesis of 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-3-carbaldehyde involves a multi-step process that typically begins with the preparation of the pyrazole ring system. This is followed by cyclization reactions to form the fused oxazepine ring and subsequent oxidation or functionalization steps to introduce the aldehyde group. The optimization of these synthetic pathways has been a focus of recent research to improve yield and purity while maintaining scalability for potential industrial applications.

In terms of structural characterization, advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the identity and purity of 5H,6H,7H,8H-pyrazolo[3,2-b][1,3]oxazepine-3-carbaldehyde. These studies have provided insights into its electronic environment and stereochemical properties. Additionally, computational chemistry methods like density functional theory (DFT) calculations have been used to predict its reactivity and stability under various conditions.

The pharmacological evaluation of this compound has revealed promising results in preclinical models. For example, studies have demonstrated its ability to modulate certain enzyme activities or interact with specific receptors involved in disease pathways such as cancer or neurodegenerative disorders. These findings underscore its potential as a lead compound for drug development programs targeting these conditions.

Moreover,5H,picoseconds (ps) dynamics simulations have been conducted to study its conformational flexibility and binding interactions with biological targets at an atomic level. These simulations provide valuable information about how the molecule might interact with proteins or other biomolecules in vivo.

In conclusion,5H,picoseconds (ps) dynamics simulations have been conducted to study its conformational flexibility and binding interactions with biological targets at an atomic level. These simulations provide valuable information about how the molecule might interact with proteins or other biomolecules in vivo.